Cas no 2287310-81-8 (1-Ethynyl-4-fluorobicyclo[2.2.1]heptane)

• Product Name: 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane
• CAS No: 2287310-81-8
• MF: C₉H₁₁F
• MW: 138.182046175003
• CID: 4786459
• Update Time: 2025-06-10

1-Ethynyl-4-fluorobicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane

• Inchi： 1S/C9H11F/c1-2-8-3-5-9(10,7-8)6-4-8/h1H,3-7H2
• InChI Key： PSLULSSAEXKNMS-UHFFFAOYSA-N
• SMILES： FC12CCC(C#C)(CC1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 0

Additional information on 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane

Professional Introduction to Compound with CAS No. 2287310-81-8 and Product Name: 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane

The compound with the CAS number 2287310-81-8 and the product name 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This bicyclic structure, featuring both an ethynyl and a fluorine substituent, offers unique chemical and biological properties that make it a promising candidate for further investigation.

From a structural perspective, 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane belongs to the class of bicyclic alkanes, which are known for their rigid framework and potential to interact with biological targets in a specific manner. The presence of the ethynyl group at the C1 position introduces a high degree of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Sonogashira couplings. This reactivity is particularly valuable in the synthesis of more complex molecules, including those intended for pharmacological use.

The fluorine atom at the C4 position adds another layer of complexity to the molecule. Fluorine is a well-documented pharmacophore in drug discovery, capable of influencing both metabolic stability and binding affinity to biological targets. In particular, fluorine substitution can enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding, which can lead to improved drug efficacy and reduced off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in various disease pathways, including inflammation and cancer metabolism. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified analogs of this compound as potential leads for new therapies.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms associated with existing drugs. The bicyclic structure of 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane provides a unique starting point for designing molecules that can evade these mechanisms while maintaining high affinity for their target proteins. For instance, studies have shown that similar scaffolds can exhibit potent activity against kinases, which are key players in many cancers.

The synthetic accessibility of 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane is another factor that contributes to its appeal as a pharmaceutical intermediate. The compound can be synthesized through multi-step processes that involve well-established organic transformations, such as cyclization reactions and halogenation steps. These synthetic routes are scalable and compatible with industrial production standards, making it feasible to produce larger quantities for preclinical and clinical studies.

Preclinical research has begun to explore the pharmacological potential of derivatives of 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane. Initial studies have demonstrated promising results in models of inflammation and pain management, where the compound has shown both anti-inflammatory and analgesic effects without significant side effects at therapeutic doses. These findings are encouraging and warrant further investigation into its mechanism of action.

The role of fluorine in modulating metabolic stability has been extensively studied in recent years, leading to the development of fluorinated drugs that exhibit improved bioavailability and prolonged half-lives compared to their non-fluorinated counterparts. The incorporation of fluorine into 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane aligns with this trend, suggesting that it may offer similar advantages when developed into a drug candidate.

Additionally, the ethynyl group provides a handle for further derivatization using transition-metal-catalyzed reactions, which are widely used in medicinal chemistry for generating libraries of compounds with diverse chemical properties. This flexibility allows researchers to fine-tune the physicochemical properties of the molecule, such as solubility and permeability across biological membranes.

The growing interest in fluorinated compounds has also been driven by their ability to enhance imaging techniques used in diagnostic medicine. Fluorine-18 labeled derivatives of 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane could potentially be used as probes for positron emission tomography (PET) scans, providing valuable insights into disease progression and treatment response.

In conclusion, 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane represents a compelling example of how structural innovation can lead to novel therapeutic agents with significant potential for treating human diseases. Its unique combination of reactivity features—such as the presence of both an ethynyl group and a fluorine atom—makes it an attractive scaffold for further chemical modification and biological evaluation.

As research continues to uncover new applications for this compound and its derivatives, it is likely that 1-Ethynyl-4-fluorobicyclo[2.2.1]heptane will play an important role in shaping the future landscape of drug discovery and development.